Cas no 120568-18-5 (N-Trityl losartan carboxaldehyde)

• Product Name: N-Trityl losartan carboxaldehyde
• CAS No: 120568-18-5
• Molecular Formula: C₄₁H₃₅N₆OCl
• Molecular Weight: 663.2092
• CID: 104963
• PubChem ID: 11657587

N-Trityl losartan carboxaldehyde Properties

Names and Identifiers

• 1H-Imidazole-5-carboxaldehyde,2-butyl-4-chloro-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-
• 1H-Imidazole-5-carboxaldehyde,2-butyl-4-chloro-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1...
• 2-Butyl-4-chloro-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxaldehyde
• N-Trityl Losartan Carboxaldehyde
• 2-butyl-5-chloro-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carbaldehyde
• N-Trityl Losartan-d4 Carboxaldehyde
• 2-Butyl-4-chloro-1-[[2'-[1-(triphenylMethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]Methyl]-
• 2-n-butyl-4-chloro-1-[(2'-(N-triphenylmethyltetrazol-5-yl)biphenyl-4-yl)methyl]-1H-imidazole-5-carboxaldehyde
• DTXSID20470120
• 2-Butyl-1-[(2'-{N-triphenylmethyltetrazol-5-yl}{1,1'-biphenyl}-4-yl)methyl]-4-chloro-1H-imidazole-5-carboxaldehyde
• 2-Butyl-4-chloro-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imid
• YMCPYGMMJJBRHX-UHFFFAOYSA-N
• 120568-18-5
• 2-Butyl-5-chloro-3-[2'-(1-trityl-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carbaldehyde
• 2-butyl-4-chloro-1-((2'-(1-trityl-1h-tetrazol-5-yl)biphenyl-4-yl)methyl)-1h-imidazole-5-carboxaldehyde
• SCHEMBL894
• FT-0675695
• G15715
• 2-Butyl-4-chloro-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carbaldehyde

• InChIKey： YMCPYGMMJJBRHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C41H35ClN6O/c1-2-3-23-38-43-39(42)37(29-49)47(38)28-30-24-26-31(27-25-30)35-21-13-14-22-36(35)40-44-45-46-48(40)41(32-15-7-4-8-16-32,33-17-9-5-10-18-33)34-19-11-6-12-20-34/h4-22,24-27,29H,2-3,23,28H2,1H3
• SMILES： C(C1=NC(Cl)=C(C=O)N1CC1C=CC(C2C=CC=CC=2C2N(C(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)N=NN=2)=CC=1)CCC

Computed Properties

• Exact Mass: 662.25600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 662.2560875g/mol
• Heavy Atom Count: 49
• Complexity: 960
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• LogP: 8.90060
• PSA: 78.49000
• Refractive Index: 1.656
• Boiling Point: 845.021°C at 760 mmHg
• Flash Point: 464.852°C
• Density: 1.221

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds